(S)-2-Hydroxybutyric acid

Specification

• Description: (S)-2-hydroxybutyric acid is an optically active form of 2-hydroxybutyric acid having (S)-configuration. It is a 2-hydroxybutyric acid and a (2S)-2-hydroxy monocarboxylic acid. It is a conjugate acid of a (S)-2-hydroxybutyrate. It is an enantiomer of a (R)-2-hydroxybutyric acid.; (S)-2-Hydroxybutyric acid is a natural product found in Caenorhabditis elegans with data available.; 2-Hydroxybutyrate is a hydroxy fatty acid anion and conjugate base of 2-hydroxybutyric acid. 2-Hydroxybutyrate is a metabolite produced by the conversion of cystathionine to cysteine in the glutathione biosynthesis pathway. The amount of 2-hydroxybutyrate secreted in the urine can reflect changes in the rate of glutathione synthesis, which is altered by oxidative stress or toxin exposure.
• CAS No.: 3347-90-8
• Molecular Formula: C4H8O3
• Molecular Weight: 104.10 g/mol
• IUPAC Name: (2S)-2-hydroxybutanoic acid
• Standard InChI: InChI=1S/C4H8O3/c1-2-3(5)4(6)7/h3,5H,2H2,1H3,(H,6,7)/t3-/m0/s1
• Standard InChI Key: AFENDNXGAFYKQO-VKHMYHEASA-N
• Isomeric SMILES: CC[C@@H](C(=O)O)O
• SMILES: CCC(C(=O)O)O
• Canonical SMILES: CCC(C(=O)O)O
• Melting Point: 44.2 °C